Cas no 1142208-70-5 (4-Amino-6-(1H-indol-6-yl)-1,6-dihydro-1,3,5-triazine-2-thiol)
4-Amino-6-(1H-indol-6-yl)-1,6-dihydro-1,3,5-triazine-2-thiol Chemical and Physical Properties
Names and Identifiers
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- 4-amino-6-(1H-indol-6-yl)-1,6-dihydro-1,3,5-triazine-2-thiol
- STK505376
- 4-Amino-6-(1H-indol-6-yl)-1,6-dihydro-1,3,5-triazine-2-thiol
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- MDL: MFCD12027967
- Inchi: 1S/C11H11N5S/c12-10-14-9(15-11(17)16-10)7-2-1-6-3-4-13-8(6)5-7/h1-5,9,13H,(H4,12,14,15,16,17)
- InChI Key: KEAZKKKVMFEMAT-UHFFFAOYSA-N
- SMILES: S=C1NC(N)=NC(C2=CC=C3C=CNC3=C2)N1
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 356
- Topological Polar Surface Area: 110
4-Amino-6-(1H-indol-6-yl)-1,6-dihydro-1,3,5-triazine-2-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 039483-500mg |
4-Amino-6-(1H-indol-6-yl)-1,6-dihydro-1,3,5-triazine-2-thiol |
1142208-70-5 | 500mg |
$189.00 | 2023-09-09 |
4-Amino-6-(1H-indol-6-yl)-1,6-dihydro-1,3,5-triazine-2-thiol Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 4-Amino-6-(1H-indol-6-yl)-1,6-dihydro-1,3,5-triazine-2-thiol
4-Amino-6-(1H-indol-6-yl)-1,6-dihydro-1,3,5-triazine-2-thiol: A Comprehensive Overview
The compound with CAS No 1142208-70-5, known as 4-Amino-6-(1H-indol-6-yl)-1,6-dihydro-1,3,5-triazine-2-thiol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an indole moiety with a triazine ring and a thiol group. The presence of these functional groups makes it highly versatile and suitable for a wide range of applications.
The indole ring in 4-Amino-6-(1H-indol-6-yl)-1,6-dihydro-1,3,5-triazine-2-thiol plays a crucial role in its chemical reactivity and biological activity. Indole derivatives are well-known for their ability to participate in various biochemical processes and have been extensively studied for their potential in drug discovery. Recent studies have highlighted the importance of indole-containing compounds in the development of new pharmaceutical agents targeting diseases such as cancer and neurodegenerative disorders.
The triazine ring in this compound adds another layer of complexity to its structure. Triazines are known for their stability and ability to form strong bonds with other molecules. This makes them ideal for use in materials science applications such as the synthesis of high-performance polymers and advanced composites. The combination of the indole ring and the triazine ring in 4-Amino-6-(1H-indol-6-yl)-1,6-dihydro-1,3,5-triazine-2-thiol creates a molecule with unique electronic properties that can be exploited for various purposes.
The thiol group present in this compound further enhances its functionality. Thiols are known for their ability to form disulfide bonds, which are critical in many biological processes. This property makes 4-Amino-6-(1H-indol-6-yl)-1,6-dihydro-1,3,5-triazine-2-thiol a promising candidate for use in biochemistry and biotechnology applications. Recent research has focused on leveraging the thiol group's reactivity to develop new bioconjugates and sensors.
One of the most exciting aspects of 4-Amino-6-(1H-indol-6-yl)-1,6-dihydro-1,3,5-triazine-2-thiol is its potential for use in drug delivery systems. The combination of its structural features allows for the creation of molecules that can target specific cells or tissues with high precision. This targeted delivery capability is crucial for developing more effective and less toxic therapeutic agents.
In addition to its pharmaceutical applications, 4-Amino-6-(1H-indol-
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